Cas no 91192-35-7 (Formamide,N-(6-hydroxy-2-methyl-7-benzothiazolyl)-)

• Product Name: Formamide,N-(6-hydroxy-2-methyl-7-benzothiazolyl)-
• CAS No: 91192-35-7
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 799372
• PubChem ID: 45077339
• Update Time: 2025-04-19

Formamide,N-(6-hydroxy-2-methyl-7-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Formamide,N-(6-hydroxy-2-methyl-7-benzothiazolyl)-
• Formamide, N-(6-hydroxy-2-methyl-7-benzothiazolyl)- (7CI)
• N-(6-hydroxy-2-methyl-1,3-benzothiazol-7-yl)formamide
• 91192-35-7
• DTXSID70663282

• Inchi： 1S/C9H8N2O2S/c1-5-11-6-2-3-7(13)8(10-4-12)9(6)14-5/h2-4,13H,1H3,(H,10,12)
• InChI Key： PRCOHNDAZNKYIJ-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C=CC(=C(C1=2)NC=O)O

Computed Properties

• Exact Mass: 208.031
• Monoisotopic Mass: 208.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.5A^2
• XLogP3: 1.6